Cas no 1805280-45-8 (Ethyl 4-(bromomethyl)-3-chloro-5-(difluoromethyl)pyridine-2-carboxylate)

• Product Name: Ethyl 4-(bromomethyl)-3-chloro-5-(difluoromethyl)pyridine-2-carboxylate
• CAS No: 1805280-45-8
• MF: C₁₀H₉BrClF₂NO₂
• MW: 328.537768125534
• CID: 4807574
• Update Time: 2023-08-18

Ethyl 4-(bromomethyl)-3-chloro-5-(difluoromethyl)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(bromomethyl)-3-chloro-5-(difluoromethyl)pyridine-2-carboxylate

• Inchi： 1S/C10H9BrClF2NO2/c1-2-17-10(16)8-7(12)5(3-11)6(4-15-8)9(13)14/h4,9H,2-3H2,1H3
• InChI Key： VPAHUQYZVGRLIU-UHFFFAOYSA-N
• SMILES： BrCC1=C(C(C(=O)OCC)=NC=C1C(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 271
• XLogP3: 3.2
• Topological Polar Surface Area: 39.2